Cas no 71884-72-5 ((3alpha,5beta,14xi)-3,5,14-trihydroxycard-20(22)-enolide)

• Product Name: (3alpha,5beta,14xi)-3,5,14-trihydroxycard-20(22)-enolide
• CAS No: 71884-72-5
• MF: C₂₃H₃₄O₅
• MW: 390.513067722321
• CID: 1751480
• PubChem ID: 155681
• Update Time: 2025-04-21

(3alpha,5beta,14xi)-3,5,14-trihydroxycard-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta,14xi)-3,5,14-trihydroxycard-20(22)-enolide
• 71884-72-5
• Card-20(22)-enolide, 3,5,14-trihydroxy-, (3alpha,5beta)-

• Inchi： 1S/C23H34O5/c1-20-7-3-15(24)12-22(20,26)9-5-18-17(20)4-8-21(2)16(6-10-23(18,21)27)14-11-19(25)28-13-14/h11,15-18,24,26-27H,3-10,12-13H2,1-2H3/t15-,16-,17+,18-,20-,21-,22+,23?/m1/s1
• InChI Key： QJPCKAJTLHDNCS-GQNZMQBUSA-N
• SMILES： OC12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@]3(CC[C@@H]21)O)O

Computed Properties

• Exact Mass: 390.24062418g/mol
• Monoisotopic Mass: 390.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives